1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene

• IUPAC Name: 1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene
• InChI: InChI=1S/C17H19NO5/c1-2-21-16-5-3-6-17(13-16)23-12-4-11-22-15-9-7-14(8-10-15)18(19)20/h3,5-10,13H,2,4,11-12H2,1H3
• InChI Key: PAZIZTSIYRBOQO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCCOC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene involves multi-step chemical processes. For instance, the synthesis of related benzoxazines with electron-withdrawing substituents on the benzene ring has been reported, highlighting the versatility of synthetic approaches for functionalized aromatic compounds (Nakamura, Uchiyama, & Ohwada, 2003).

Molecular Structure Analysis

The molecular structure of compounds akin to "1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene" has been elucidated using techniques like X-ray diffraction. These studies reveal the bond lengths, angles, and overall conformation of the molecule, contributing to our understanding of its reactivity and properties. For example, the crystal structure of related compounds provides insights into the effect of intramolecular interactions on molecular conformation (Gopal, Chandler, & Robertson, 1980).

Chemical Reactions and Properties

Chemical reactions involving "1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene" and its derivatives can lead to a variety of products, depending on the reaction conditions and the reactants involved. These reactions are essential for modifying the compound's structure and enhancing its application potential. Studies on related compounds demonstrate various chemical transformations, such as the synthesis of dioxetanes emitting red light, which is indicative of the compound's utility in chemiluminescence applications (Matsumoto et al., 1999).

Physical Properties Analysis

The physical properties of "1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene" include its melting point, boiling point, solubility in various solvents, and crystalline structure. These properties are crucial for determining the compound's suitability for specific applications. Research on similar compounds provides valuable data on their liquid crystal properties, indicating potential uses in display technologies (Chauhan & Doshi, 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different classes of reagents, stability under various conditions, and potential for undergoing specific chemical transformations, are fundamental aspects of "1-ethoxy-3-[3-(4-nitrophenoxy)propoxy]benzene". Studies on structurally related compounds shed light on their protolytic properties and alkylating activity, providing insights into their chemical behavior (Budzisz et al., 2005).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. For a pharmaceutical compound, this would refer to its biological activity. For a chemical reagent, it would refer to its reactivity and the types of chemical reactions it can participate in.

Safety and Hazards

This would involve assessing the compound’s toxicity, flammability, and other hazards. This information is typically summarized in a material safety data sheet (MSDS).

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications (for example, in medicine or materials science), and ways to improve its synthesis.